Cas no 2807447-83-0 ((2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane))

• Product Name: (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane)
• CAS No: 2807447-83-0
• MF: C₈H₈BrFS₂
• MW: 267.181522369385
• CID: 6795710
• PubChem ID: 164895286
• Update Time: 2025-06-08

(2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) Chemical and Physical Properties

Names and Identifiers

• MFCD34763732
• (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane)
• 2807447-83-0

• Inchi： 1S/C8H8BrFS2/c1-11-6-4-3-5(10)8(12-2)7(6)9/h3-4H,1-2H3
• InChI Key： RZNYMOHNYUGJHE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1SC)F)SC

Computed Properties

• Exact Mass: 265.92348g/mol
• Monoisotopic Mass: 265.92348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.6Ų

Additional information on (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane)

Introduction to (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) (CAS No. 2807447-83-0)

(2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane), with the CAS number 2807447-83-0, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine and fluorine substituents on a phenylene backbone, which are linked to two methyl sulfane groups. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) is C₁₀H₁₂BrF₂S₂, and its molecular weight is approximately 305.17 g/mol. The compound's structure includes a central phenylene ring with bromine and fluorine atoms at the 2 and 4 positions, respectively, and two methyl sulfane groups attached to the 1 and 3 positions. This arrangement provides a balance of electron-withdrawing and electron-donating effects, which can influence the compound's reactivity and stability.

In terms of physical properties, (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) is typically a white or off-white solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's melting point is around 85°C, and it exhibits moderate thermal stability under standard laboratory conditions.

The synthesis of (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-bromo-4-fluorobenzene with methyl mercaptan in the presence of a suitable catalyst. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

In the context of pharmaceutical research, (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activity and potential therapeutic applications. For instance, preliminary in vitro assays have demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) could be further explored as a candidate for treating inflammatory diseases.

Beyond its potential in pharmaceuticals, (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the development of new functional materials with enhanced properties. For example, researchers have explored the use of this compound as a building block for the synthesis of advanced polymers with improved mechanical strength and thermal stability. These polymers could find applications in various industries, including electronics, automotive, and aerospace.

The environmental impact of (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane)

In conclusion, (2-Bromo-4-fluoro-1,3-phenylene)bis(methylsulfane) (CAS No. 2807447-83-0) is a versatile organic compound with a range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research into its biological activity and material properties. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its relevance in various scientific fields.